Cas no 39947-33-6 (5'-O-Tosylguanosine)

5'-O-Tosylguanosine is a modified nucleoside derivative where the 5'-hydroxyl group of guanosine is selectively tosylated, introducing a toluenesulfonyl (tosyl) moiety. This modification enhances the compound's utility as an intermediate in organic synthesis, particularly in nucleoside chemistry and oligonucleotide preparation. The tosyl group serves as a versatile protecting group, enabling controlled functionalization at the 5'-position while preserving the reactivity of other sites. Its stability under various conditions makes it suitable for stepwise synthetic protocols. This compound is valuable in medicinal chemistry for designing nucleoside analogs with potential antiviral or anticancer activity. Careful handling is recommended due to its sensitivity to moisture and light.

5'-O-Tosylguanosine structure

Product Name:5'-O-Tosylguanosine

CAS No:39947-33-6

MF:C₁₇H₁₉N₅O₇S

MW:437.427062273026

CID:1511551

Update Time:2025-08-04

5'-O-Tosylguanosine Chemical and Physical Properties

Names and Identifiers

- [5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl 4-methylbenzenesulfonate
- AC1L6KPB
- Guanosintosylat
- (5-(2-amino-6-oxo-3H-purin-9(6H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate
- NSC62628
- 5'-tosyl-5'-deoxy-guanosine
- AC1Q6Y82
- AR-1D8738
- 5'-O-Tosylguanosin
- O5'-(toluene-4-sulfonyl)-guanosine
- 2-amino-9-{5-o-[(4-methylphenyl)sulfonyl]pentofuranosyl}-3,9-dihydro-6h-purin-6-one
- 5'-O-Tosylguanosine
- Inchi： 1S/C17H19N5O7S/c1-8-2-4-9(5-3-8)30(26,27)28-6-10-12(23)13(24)16(29-10)22-7-19-11-14(22)20-17(18)21-15(11)25/h2-5,7,10,12-13,16,23-24H,6H2,1H3,(H3,18,20,21,25)
- InChI Key： ABXIVLODWQEOCW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C(C(C(N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O

Computed Properties

Exact Mass: 437.10067

Experimental Properties

PSA: 178.36
LogP: 0.69690

5'-O-Tosylguanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T631715-5mg	5'-O-Tosylguanosine	39947-33-6	5mg	$236.00	2023-05-17
TRC	T631715-50mg	5'-O-Tosylguanosine	39947-33-6	50mg	$1860.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-474370-5 mg	5'-O-Tosylguanosine,	39947-33-6	5mg	￥3,234.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-474370-5mg	5'-O-Tosylguanosine,	39947-33-6	5mg	￥3234.00	2023-09-05

5'-O-Tosylguanosine Related Literature

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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

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Additional information on 5'-O-Tosylguanosine

Research Brief on 5'-O-Tosylguanosine (CAS: 39947-33-6): Recent Advances and Applications in Chemical Biology and Medicine

5'-O-Tosylguanosine (CAS: 39947-33-6) is a chemically modified nucleoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various nucleoside analogs, which are pivotal in drug discovery and development. Recent studies have highlighted its role in the design of antiviral, anticancer, and antibacterial agents, owing to its ability to modulate biological pathways and interactions.

One of the key applications of 5'-O-Tosylguanosine is its use in the synthesis of guanosine-based prodrugs. Researchers have exploited its tosyl group for selective functionalization, enabling the development of targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5'-O-Tosylguanosine-derived compounds in inhibiting RNA-dependent RNA polymerase (RdRp) in SARS-CoV-2, showcasing its potential in antiviral drug development.

In addition to its antiviral properties, 5'-O-Tosylguanosine has been investigated for its role in cancer therapeutics. A recent preclinical study revealed that derivatives of this compound exhibit potent inhibitory effects on telomerase activity, a hallmark of cancer cell immortality. The study, conducted by a team at the National Cancer Institute, utilized 5'-O-Tosylguanosine as a scaffold to develop small-molecule inhibitors that selectively target cancer cells while sparing healthy tissues.

The synthetic versatility of 5'-O-Tosylguanosine also extends to the field of nucleotide chemistry. Researchers have employed this compound in the preparation of fluorescently labeled nucleosides, which are essential tools for studying nucleic acid dynamics and interactions. A 2022 publication in Chemical Communications detailed a novel methodology for incorporating 5'-O-Tosylguanosine into oligonucleotides, enabling real-time monitoring of DNA-protein interactions.

Despite its promising applications, challenges remain in the large-scale production and stability of 5'-O-Tosylguanosine derivatives. Recent advancements in synthetic chemistry, such as flow chemistry and enzymatic catalysis, have addressed some of these limitations. For example, a 2023 study in Organic Process Research & Development reported an optimized protocol for the scalable synthesis of 5'-O-Tosylguanosine, achieving higher yields and purity.

Looking ahead, the continued exploration of 5'-O-Tosylguanosine and its derivatives holds immense potential for advancing drug discovery and chemical biology. Future research directions may include the development of novel delivery systems, such as nanoparticle carriers, to enhance the bioavailability and therapeutic efficacy of these compounds. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications.